Cas no 620104-43-0 (N-cyclopropylnaphthalene-2-sulfonamide)

• Product Name: N-cyclopropylnaphthalene-2-sulfonamide
• CAS No: 620104-43-0
• MF: C₁₃H₁₃NO₂S
• MW: 247.3128221035
• CID: 6472096
• Update Time: 2025-05-20

N-cyclopropylnaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropylnaphthalene-2-sulfonamide

• Inchi： 1S/C13H13NO2S/c15-17(16,14-12-6-7-12)13-8-5-10-3-1-2-4-11(10)9-13/h1-5,8-9,12,14H,6-7H2
• InChI Key： AGQCUUWDALBDLQ-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1S(NC1CC1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on N-cyclopropylnaphthalene-2-sulfonamide

Introduction to N-cyclopropylnaphthalene-2-sulfonamide (CAS No. 620104-43-0)

N-cyclopropylnaphthalene-2-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 620104-43-0, belongs to a class of derivatives that exhibit promising biological activities. The structural uniqueness of this molecule, particularly the presence of a cyclopropyl group attached to a naphthalene core modified by a sulfonamide moiety, makes it a subject of intense study for its potential therapeutic applications.

The naphthalene ring system is well-known for its role in various bioactive molecules, while the sulfonamide functional group is frequently incorporated into drugs due to its ability to enhance binding affinity and metabolic stability. The introduction of the cyclopropylnaphthalene scaffold into sulfonamide derivatives introduces a novel chemical space that has not been extensively explored. This structural modification is hypothesized to influence the compound's pharmacokinetic properties, solubility, and interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of N-cyclopropylnaphthalene-2-sulfonamide with various biological targets. These studies suggest that the compound may interact with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for treating conditions such as arthritis and other inflammatory disorders. The cyclopropyl group, in particular, has been identified as a key feature that enhances binding interactions by improving the compound's conformational flexibility.

In vitro studies have demonstrated that N-cyclopropylnaphthalene-2-sulfonamide exhibits moderate activity against certain bacterial strains, indicating its potential as an antimicrobial agent. The sulfonamide moiety is known to disrupt bacterial cell wall synthesis, while the naphthalene core may contribute additional interactions with bacterial enzymes. Further research is needed to fully elucidate the mechanisms of action and identify any possible resistance pathways.

The synthesis of N-cyclopropylnaphthalene-2-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the naphthalene-sulfonamide bond followed by the introduction of the cyclopropyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic methodologies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacological profile of N-cyclopropylnaphthalene-2-sulfonamide has been evaluated through a series of preclinical studies. These investigations have revealed that the compound exhibits low toxicity at therapeutic doses, suggesting its safety for further development. Additionally, preliminary pharmacokinetic studies indicate that the compound has an appropriate half-life for repeated dosing regimens, which is essential for chronic condition management.

The potential therapeutic applications of N-cyclopropylnaphthalene-2-sulfonamide extend beyond antimicrobial and anti-inflammatory uses. Preliminary data suggest that this compound may also have neuroprotective properties, making it relevant for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of sulfonamide derivatives to cross the blood-brain barrier and interact with central nervous system targets has been a focus of recent research.

Future directions in the study of N-cyclopropylnaphthalene-2-sulfonamide include exploring its efficacy in animal models and conducting clinical trials to assess its safety and efficacy in humans. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating preclinical findings into viable therapeutic options. The development of novel drug candidates like N-cyclopropylnaphthalene-2-sulfonamide underscores the importance of innovation in medicinal chemistry.

The structural features of N-cyclopropylnaphthalene-2-sulfonamide make it a valuable scaffold for further derivatization and optimization. By modifying various functional groups within the molecule, researchers can fine-tune its biological activity and pharmacokinetic properties. This approach aligns with current trends in drug discovery, where structure-based design plays a crucial role in developing next-generation therapeutics.

In conclusion, N-cyclopropylnaphthalene-2-sulfonamide (CAS No. 620104-43-0) represents a promising compound with diverse potential applications in medicine. Its unique structural composition, characterized by a cyclopropyl-substituted naphthalene ring linked to a sulfonamide group, offers new opportunities for therapeutic intervention. Ongoing research continues to uncover its biological significance and pave the way for future clinical developments.